Cas no 1314932-25-6 (4-(3-fluoro-4-methylphenyl)-1H-imidazole)

• Product Name: 4-(3-fluoro-4-methylphenyl)-1H-imidazole
• CAS No: 1314932-25-6
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 6156710
• PubChem ID: 55254077
• Update Time: 2025-05-21

4-(3-fluoro-4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-methylphenyl)-1H-imidazole
• EN300-1826694
• 1314932-25-6
• AKOS006289512

• Inchi： 1S/C10H9FN2/c1-7-2-3-8(4-9(7)11)10-5-12-6-13-10/h2-6H,1H3,(H,12,13)
• InChI Key： SMDUEGCBNHUEKB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1=CN=CN1

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3-fluoro-4-methylphenyl)-1H-imidazole

4-(3-Fluoro-4-Methylphenyl)-1H-Imidazole: A Comprehensive Overview

4-(3-Fluoro-4-Methylphenyl)-1H-imidazole (CAS No. 1314932-25-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the imidazole family, a class of heterocyclic aromatic compounds known for their unique chemical properties and wide-ranging utility in synthetic chemistry.

The structure of 4-(3-fluoro-4-methylphenyl)-1H-imidazole consists of an imidazole ring fused with a substituted benzene ring. The imidazole moiety, characterized by its two nitrogen atoms in the five-membered ring, imparts strong aromaticity and reactivity to the molecule. The substituents on the benzene ring—a fluorine atom at the 3-position and a methyl group at the 4-position—contribute to the compound's electronic properties and enhance its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of imidazoles as building blocks in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The fluorine substituent in this compound is known to enhance lipophilicity and improve bioavailability, making it a valuable component in medicinal chemistry research. Additionally, the methyl group at the para position provides steric bulk, which can influence the molecule's interactions with biological targets.

In terms of synthesis, 4-(3-fluoro-4-methylphenyl)-1H-imidazole can be prepared via various methods, including condensation reactions involving aldehydes or ketones with ammonia or primary amines. One common approach involves the reaction of o-phenylenediamine derivatives with carbonyl compounds under acidic or basic conditions. The introduction of substituents on the benzene ring can be achieved through electrophilic substitution reactions prior to imidazole formation.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules with bioactive properties. For instance, researchers have explored its role in constructing heterocyclic frameworks for anti-cancer agents and anti-inflammatory drugs. The imidazole ring serves as a scaffold for attaching various functional groups, enabling fine-tuning of pharmacokinetic properties.

Moreover, 4-(3-fluoro-4-methylphenyl)-1H-imidazole has shown potential in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

From an environmental standpoint, understanding the ecological impact of this compound is crucial. Studies have indicated that imidazoles are generally stable under normal environmental conditions; however, their persistence and bioaccumulation potential require further investigation to ensure sustainable practices in their production and use.

In conclusion, 4-(3-fluoro-4-methylphenyl)-1H-imidazole (CAS No. 1314932-25-6) stands out as a significant compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern synthetic chemistry, offering avenues for innovation in drug development, materials science, and beyond.